1-Hydroxy-4-oxo-4lambda~5~-quinoxaline-2(1H)-thione

• CAS No.: 106265-58-1
• Molecular Formula: C8H6N2O2S
• Molecular Weight: 194.21 g/mol
• IUPAC Name: 1-hydroxy-4-oxidoquinoxalin-4-ium-2-thione
• InChI: InChI=1S/C8H6N2O2S/c11-9-5-8(13)10(12)7-4-2-1-3-6(7)9/h1-5,12H
• InChI Key: XKUPBSYYPBKUBL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=S)C=[N+]2[O-])O

Description

2-Mercaptoquinoxaline 1,4-dioxide is a heterocyclic compound that belongs to the class of quinoxaline 1,4-dioxides. These compounds are known for their diverse biological activities, including antibacterial, antitumor, antifungal, insecticidal, herbicidal, and antiparasitic properties . The presence of two N-oxide groups in the structure of quinoxaline 1,4-dioxides contributes to their wide range of biological activities .

Preparation Methods

The synthesis of 2-Mercaptoquinoxaline 1,4-dioxide typically involves the oxidation of quinoxaline derivatives. One common method involves the use of hydrogen peroxide as an oxidizing agent in the presence of acetic acid . The reaction conditions often require careful control of temperature and pH to ensure the desired product is obtained with high yield and purity .

Industrial production methods for quinoxaline 1,4-dioxides may involve more scalable processes, such as catalytic oxidation using metal catalysts or other oxidizing agents . These methods are designed to be cost-effective and environmentally friendly, often incorporating green chemistry principles .

Chemical Reactions Analysis

2-Mercaptoquinoxaline 1,4-dioxide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Oxidation: The compound can be further oxidized to form sulfoxides or sulfones, depending on the oxidizing agent and reaction conditions.

Reduction: Reduction of the N-oxide groups can lead to the formation of quinoxaline derivatives without the N-oxide functionality.

Substitution: The mercapto group (-SH) in 2-Mercaptoquinoxaline 1,4-dioxide can undergo substitution reactions with various electrophiles, leading to the formation of different derivatives.

Common reagents used in these reactions include hydrogen peroxide for oxidation, sodium borohydride for reduction, and alkyl halides for substitution reactions . The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

2-Mercaptoquinoxaline 1,4-dioxide has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits significant antibacterial and antifungal activities, making it a potential candidate for the development of new antimicrobial agents.

Medicine: Due to its antitumor properties, 2-Mercaptoquinoxaline 1,4-dioxide is